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Compound Name: Tetrapentylammonium

Cat. No.: B098587

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrapentylammonium bromide (TPAB) is a quaternary ammonium salt that has garnered
significant interest in various scientific and industrial fields. Its unique molecular structure,
consisting of a central nitrogen atom bonded to four pentyl chains and a bromide counterion,
imparts a suite of valuable chemical and physical properties. This technical guide provides a
comprehensive overview of the core chemical properties of TPAB, detailed experimental
protocols for its key applications, and an exploration of its relevance to researchers, scientists,
and drug development professionals.

Chemical and Physical Properties

A summary of the key chemical and physical properties of tetrapentylammonium bromide is
presented below. These properties are crucial for its application in various experimental and
industrial settings.
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Property Value Source(s)

Molecular Formula C20H44BrN [1]

Molecular Weight 378.47 g/mol [1][2]
White solid, often as flakes or

Appearance [11[2]
powder

Melting Point 100-101 °C [2]

- ) Decomposes at high

Boiling Point N/A

temperatures
N Soluble in water and organic

Solubility [2]
solvents

CAS Number 866-97-7 [1]

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of

tetrapentylammonium bromide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While detailed spectral assignments can vary slightly based on the solvent and instrument

parameters, general characteristics of the *H and 3C NMR spectra are as follows:

e 1H NMR: The spectrum is characterized by signals corresponding to the protons of the four

equivalent pentyl chains. Typically, one would expect to see a triplet for the terminal methyl

protons (CHs), multiplets for the internal methylene protons (CHz), and a triplet for the

methylene protons adjacent to the quaternary nitrogen atom.

e 13C NMR: The spectrum will show distinct peaks for each of the five non-equivalent carbon

atoms in the pentyl chains. The chemical shifts are influenced by their proximity to the

positively charged nitrogen atom.

Infrared (IR) Spectroscopy

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapentylammonium-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapentylammonium-bromide
https://www.chemimpex.com/products/36779
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapentylammonium-bromide
https://www.chemimpex.com/products/36779
https://www.chemimpex.com/products/36779
https://www.chemimpex.com/products/36779
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrapentylammonium-bromide
https://www.benchchem.com/product/b098587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The IR spectrum of tetrapentylammonium bromide displays characteristic absorption bands
corresponding to the vibrations of its constituent bonds. Key absorptions include:

e C-H stretching vibrations of the alkyl chains.
e C-H bending vibrations.
e C-N stretching vibrations.

The absence of other significant functional group absorptions confirms the purity of the
compound.

Mass Spectrometry

Mass spectrometry of tetrapentylammonium bromide will show the molecular ion of the
tetrapentylammonium cation (Cz0H44N*). Fragmentation patterns would involve the loss of
alkyl chains.

Crystal Structure

Tetrapentylammonium bromide has a crystalline structure that has been characterized by X-
ray diffraction. The crystal system and unit cell dimensions provide valuable insight into the
solid-state packing of the ions.[1]

Key Applications and Experimental Protocols

Tetrapentylammonium bromide's utility stems from its properties as a phase-transfer catalyst,
a structure-directing agent, and an electrolyte component.

Phase-Transfer Catalysis

As a phase-transfer catalyst, TPAB facilitates the reaction between reactants located in
different immiscible phases (e.g., an aqueous phase and an organic phase).[2] The
tetrapentylammonium cation can transport an anion from the aqueous phase into the organic
phase, where it can react with an organic substrate.

This protocol describes a general procedure for the S-alkylation of thiophenol using an alkyl
halide, where tetrabutylammonium bromide (a close analog of TPAB) is used as the phase-
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transfer catalyst. This can be adapted for use with TPAB.
Materials:

e Thiophenol

o Alkyl halide (e.g., benzyl bromide)

e Sodium hydroxide (NaOH)

o Toluene

o Tetrapentylammonium bromide (TPAB)

» Deionized water

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve
thiophenol and NaOH in water.

e Add a catalytic amount of TPAB to the aqueous solution.

e Add a solution of the alkyl halide in toluene to the flask.

» Heat the biphasic mixture to the desired reaction temperature with vigorous stirring.

» Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).
e Upon completion, cool the reaction mixture to room temperature.

o Separate the organic layer, wash it with water and brine, and dry it over anhydrous sodium
sulfate.

e Remove the solvent under reduced pressure to obtain the crude product, which can be
further purified by chromatography or distillation.
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Mechanism of Phase-Transfer Catalysis

Structure-Directing Agent in Zeolite Synthesis

In the synthesis of zeolites and other microporous materials, TPAB can act as a structure-
directing agent (SDA) or template. The size and shape of the tetrapentylammonium cation
influence the framework structure of the resulting crystalline material by organizing the
inorganic precursors around it during crystallization.

Materials:
« Silicon source (e.g., tetraethyl orthosilicate - TEOS)

e Aluminum source (e.g., aluminum isopropoxide)
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e Mineralizing agent (e.g., sodium hydroxide)
e Tetrapentylammonium bromide (SDA)

» Deionized water

Procedure:

e Prepare a synthesis gel by mixing the silicon source, aluminum source, mineralizing agent,
TPAB, and water in a specific molar ratio.

 Stir the mixture until a homogeneous gel is formed.
o Transfer the gel to a Teflon-lined stainless-steel autoclave.

e Heat the autoclave in an oven at a specific temperature for a defined period to allow for
crystallization.

 After crystallization, cool the autoclave to room temperature.
o Filter the solid product, wash it thoroughly with deionized water, and dry it.

o To remove the occluded TPAB template, the as-synthesized zeolite is typically calcined at a
high temperature in air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromide: Chemical Properties and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b098587#tetrapentylammonium-bromide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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